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Compound of Interest

Compound Name: 3-Aminoisonicotinic acid

Cat. No.: B021587

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 3-
Aminoisonicotinic acid (CAS No: 7579-20-6), a vital building block in pharmaceutical and
chemical synthesis. The following sections detail its Nuclear Magnetic Resonance (NMR),
Infrared (IR), and Mass Spectrometry (MS) characteristics, offering a foundational dataset for
its identification, characterization, and application in research and development.

Molecular Structure and Properties

e |[UPAC Name: 3-Aminopyridine-4-carboxylic acid
e Synonyms: 3-Amino-4-pyridinecarboxylic acid
e Chemical Formula: CeHeN202

e Molecular Weight: 138.12 g/mol

Spectroscopic Data

The following tables summarize the key spectroscopic data obtained for 3-Aminoisonicotinic
acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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IH NMR Data

A proton NMR spectrum of 3-Aminoisonicotinic acid was reported in DMSO-ds.[1] The
observed chemical shifts (8) in parts per million (ppm) and their corresponding assignments are
presented in Table 1.

. . Coupling
Chemical Shift L Number of .
Multiplicity Constant (J, Assignment
(6, ppm) Protons
Hz)

8.21 S - 1H H-2

7.73 d 51 1H H-6

7.46 d 51 1H H-5

Table 1: 1H NMR Spectroscopic Data for 3-Aminoisonicotinic acid in DMSO-dse.
13C NMR Data

Experimentally determined 3C NMR data for 3-Aminoisonicotinic acid was not available in
the public resources searched.

Infrared (IR) Spectroscopy

The condensed phase IR spectrum for 3-Aminoisonicotinic acid is available through the
NIST WebBook.[2] Key absorption bands and their corresponding functional group vibrations
are summarized in Table 2.
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Wavenumber (cm~?)

Intensity

Assignment

~3400-3200 Strong, Broad N-H stretching (Amino group)
O-H stretching (Carboxylic
~3200-2500 Very Broad )
acid)
C=0 stretching (Carboxylic
~1700-1680 Strong )
acid)
) N-H bending (Amino group),
~1620-1580 Medium-Strong i o
C=C stretching (Aromatic ring)
C-N stretching (Amino group),
~1400-1300 Medium ) 9 g F_))
O-H bending (Carboxylic acid)
) C-O stretching (Carboxylic
~1250-1200 Medium

acid)

Table 2: Key IR Absorption Bands for 3-Aminoisonicotinic acid.

Mass Spectrometry (MS)

The electron ionization (ElI) mass spectrum of 3-Aminoisonicotinic acid is available from the

NIST Chemistry WebBook.[3] The key fragments and their relative intensities are presented in

Table 3.
m/z Relative Intensity (%) Assignment
138 ~100 [M]* (Molecular lon)
121 ~80 [M-OH]*
93 ~60 [M-COOH]*
Fragmentation of the pyridine
66 ~40 9 py

ring

Table 3: Mass Spectrometry Data (Electron lonization) for 3-Aminoisonicotinic acid.
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Experimental Protocols

The following sections describe generalized experimental protocols for obtaining the
spectroscopic data presented above.

Nuclear Magnetic Resonance (NMR) Spectroscopy

A sample of 3-Aminoisonicotinic acid (typically 5-10 mg) is dissolved in a suitable deuterated
solvent, such as DMSO-ds, in a standard 5 mm NMR tube. The spectrum is recorded on a 200
MHz or higher field NMR spectrometer. For *H NMR, the spectral width is typically set from O to
15 ppm. For 3C NMR, the spectral width is typically set from 0 to 220 ppm. Chemical shifts are
referenced to the residual solvent peak.

Infrared (IR) Spectroscopy

For a solid sample like 3-Aminoisonicotinic acid, the IR spectrum can be obtained using the
KBr pellet method. A small amount of the sample (1-2 mg) is ground with anhydrous potassium
bromide (KBr) (100-200 mg) to a fine powder. This mixture is then pressed under high pressure
to form a transparent pellet. The IR spectrum is recorded using a Fourier Transform Infrared
(FTIR) spectrometer, typically over the range of 4000-400 cm~1.

Mass Spectrometry (MS)

Electron lonization (El) mass spectrometry is a common technique for volatile and thermally
stable compounds. The solid sample is introduced into the ion source of the mass spectrometer
via a direct insertion probe. The sample is heated to induce vaporization and then bombarded
with a beam of high-energy electrons (typically 70 eV). This causes ionization and
fragmentation of the molecule. The resulting ions are then separated by their mass-to-charge
ratio (m/z) by a mass analyzer and detected.

Workflow for Spectroscopic Analysis

The logical workflow for the spectroscopic characterization of a chemical compound like 3-
Aminoisonicotinic acid is depicted in the following diagram.
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General Workflow for Spectroscopic Analysis
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Workflow for Spectroscopic Analysis

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Spectroscopic Profile of 3-Aminoisonicotinic Acid: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b021587#spectroscopic-data-of-3-aminoisonicotinic-
acid-nmr-ir-mass]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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